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Compound of Interest

Compound Name: 2-bromoacetic acid

CAS No.: 64891-77-6

Cat. No.: B049502

Get Quote

For researchers and professionals in drug development, the integrity of our work is intrinsically

linked to the safety of our practices. 2-Bromoacetic acid is a valuable reagent in organic

synthesis, but its hazardous nature demands a meticulous and informed approach to its

handling and disposal. This guide provides essential, step-by-step procedures for the proper

disposal of 2-bromoacetic acid, grounded in scientific principles and regulatory compliance to

ensure the safety of laboratory personnel and the protection of our environment.

Understanding the Hazard: Why 2-Bromoacetic Acid
Requires Special Handling
2-Bromoacetic acid is not merely a corrosive substance; it is a multi-faceted hazard. Its proper

disposal is critical due to its classification as a toxic, corrosive, and environmentally hazardous

material[1][2]. Direct discharge into drains or the environment is strictly prohibited and can have

severe consequences for aquatic ecosystems[1][3].

The primary hazards associated with 2-bromoacetic acid are summarized below:
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Hazard Classification Description
Key Precautionary
Statements

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic if swallowed, in contact

with skin, or if inhaled. Can be

fatal in some cases[1][3][4].

P260: Do not breathe dust.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product[3].

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage[1][3].

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection[3].

Sensitization
May cause an allergic skin

reaction[1][3][4].

P272: Contaminated work

clothing must not be allowed

out of the workplace[4].

Aquatic Hazard (Acute)
Very toxic to aquatic life[1][3]

[4].

P273: Avoid release to the

environment[3][4].

Due to these significant risks, 2-bromoacetic acid is classified as a hazardous waste and must

be managed according to stringent local, state, and federal regulations[2][5].

The Core Directive: Professional Disposal is Mandatory
The required and most prudent method for the disposal of 2-bromoacetic acid is through a

licensed professional hazardous waste management company[2][4]. On-site treatment, such as

neutralization, is generally not recommended for this compound due to its high toxicity, which

poses a separate and significant hazard beyond its corrosivity[2].

The following workflow illustrates the essential steps for the proper management and disposal

of 2-bromoacetic acid waste in a laboratory setting.
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Waste Generation & Segregation

Waste Accumulation & Storage

Disposal & Documentation

1. Generate 2-Bromoacetic
Acid Waste

2. Segregate as Halogenated
Organic Acid Waste

  Crucial First Step

3. Use a Designated, Compatible,
and Labeled Waste Container

4. Store in a Cool, Dry,
Well-Ventilated Area

5. Ensure Container is
Tightly Closed

6. Arrange for Pickup by a
Licensed Waste Disposal Service

7. Complete Hazardous
Waste Manifest

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-bromoacetic acid waste.
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Step-by-Step Protocol for Waste Accumulation and
Storage
Adherence to a strict protocol for the accumulation of 2-bromoacetic acid waste is paramount

to ensuring safety and compliance.

Materials:

Designated hazardous waste container (chemically compatible, e.g., HDPE - High-Density

Polyethylene)

Hazardous waste labels

Personal Protective Equipment (PPE): chemical-resistant gloves (butyl rubber recommended

for direct contact), safety goggles, face shield, and a lab coat[6].

Procedure:

Waste Segregation: Immediately upon generation, segregate waste containing 2-
bromoacetic acid into a dedicated waste stream for halogenated organic acids. Do not mix

with other waste types, especially bases or oxidizers[2][3].

Container Selection: Use a robust, chemically compatible container with a secure, tight-fitting

lid. Ensure the container is in good condition with no signs of degradation.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "2-Bromoacetic Acid," and a clear indication of its hazards (e.g., "Toxic,"

"Corrosive").

Accumulation: Carefully transfer the waste into the designated container, avoiding splashes

or spills. If dealing with the solid form, prevent the creation of dust[1].

Secure Storage: Always keep the waste container tightly closed when not in use[1][3][6].

Store the container in a designated satellite accumulation area or central hazardous waste

storage area that is cool, dry, and well-ventilated[1][6].
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Secondary Containment: It is best practice to store the waste container within a secondary

containment bin or tray to mitigate the impact of any potential leaks.

Arrange for Disposal: Once the container is full or has reached its designated accumulation

time limit, arrange for its collection by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor[3][7].

The Chemistry of Neutralization: An Expert's
Perspective
While the neutralization of acidic waste with a base like sodium bicarbonate or sodium

hydroxide is a common laboratory practice, it is approached with extreme caution for

substances like 2-bromoacetic acid.

The reaction of 2-bromoacetic acid with a base such as sodium bicarbonate would proceed

as follows:

BrCH₂COOH + NaHCO₃ → BrCH₂COONa + H₂O + CO₂(g)

Although this reaction neutralizes the corrosive nature of the acid, it does not mitigate its

toxicity. The resulting sodium 2-bromoacetate salt is still a hazardous compound. Furthermore,

the reaction is exothermic and produces carbon dioxide gas, which can lead to pressure

buildup if not properly vented.

For these reasons, attempting to neutralize 2-bromoacetic acid waste in a standard laboratory

setting is not advised. The inherent risks of handling the neat or concentrated material during

the neutralization process outweigh the benefits. Disposal should be left to professionals with

the appropriate engineering controls and expertise to handle such hazardous materials safely.

In some cases, dilute aqueous solutions may be neutralized to a pH between 5.0 and 12.5 for

drain disposal, but this is only permissible if it aligns with local regulations and institutional

policies, and is not generally recommended for 2-bromoacetic acid due to its other hazardous

properties[8].

Emergency Procedures for Spills
In the event of a 2-bromoacetic acid spill, immediate and decisive action is required.
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Evacuate: Immediately evacuate all non-essential personnel from the spill area[1][5].

Ventilate: Ensure the area is well-ventilated.

Wear Appropriate PPE: Before attempting any cleanup, don appropriate PPE, including

respiratory protection, chemical-resistant gloves, and splash goggles[1].

Containment and Cleanup: For solid spills, carefully sweep up the material to avoid creating

dust and place it in a suitable, closed container for disposal[1][9]. For liquid spills, absorb

with an inert material (e.g., sand, vermiculite) and place in a sealed container.

Decontamination: Ventilate and wash the spill area thoroughly after the cleanup is

complete[5].

Waste Disposal: The collected spill material must be disposed of as hazardous waste[5].

Seek Medical Attention: If exposure occurs, wash the affected skin area with copious

amounts of water for at least 15 minutes and seek immediate medical attention[7][10].

By adhering to these stringent protocols, you can ensure the safe handling and disposal of 2-
bromoacetic acid, upholding the highest standards of laboratory safety and environmental

responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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